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Introduction

SU11274 is a potent and selective small-molecule inhibitor of the c-Met receptor tyrosine
kinase.[1][2][3] The c-Met pathway, when activated by its ligand, hepatocyte growth factor
(HGF), plays a crucial role in cell proliferation, survival, migration, and invasion. Dysregulation
of the HGF/c-Met signaling axis is implicated in the progression and metastasis of numerous
cancers, making it a key target for therapeutic intervention.[4][5][6] SU11274 competitively
binds to the ATP-binding site in the catalytic domain of c-Met, inhibiting its kinase activity and
downstream signaling.[5] These application notes provide a comprehensive overview of
SU11274's effects on tumor growth and metastasis, along with detailed protocols for its use in
preclinical cancer research.

Mechanism of Action

SU11274 exerts its anti-tumor effects by specifically targeting the c-Met receptor. This inhibition
leads to the downregulation of key downstream signaling pathways, including the PI3K/Akt and
RAS/MEK/ERK pathways.[1][2][7] By blocking these cascades, SU11274 effectively induces
cell cycle arrest, promotes apoptosis, and curtails the migratory and invasive capabilities of
cancer cells.[1][2][4]
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Signaling Pathway

The following diagram illustrates the HGF/c-Met signaling pathway and the point of inhibition by
SU11274.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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